4-Cyclopropoxy-3-ethyl-2-iodopyridine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-ethyl-2-iodopyridine
• InChI: InChI=1S/C10H12INO/c1-2-8-9(13-7-3-4-7)5-6-12-10(8)11/h5-7H,2-4H2,1H3
• InChI Key: FAQFHXMIGQVNIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CN=C1I)OC2CC2

Description

4-Cyclopropoxy-3-ethyl-2-iodopyridine is a substituted pyridine derivative characterized by three distinct functional groups: a cyclopropoxy ether at position 4, an ethyl group at position 3, and an iodine atom at position 2. Its molecular formula is C₁₀H₁₂INO, with a calculated molecular weight of 289.11 g/mol. The ethyl substituent enhances lipophilicity, which may influence solubility and bioavailability in pharmaceutical contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-ethyl-2-iodopyridine typically involves the iodination of a pyridine derivative. One common method is the halogenation of pyridine at the desired position using iodine and a suitable catalyst. For instance, the iodination of 3-ethyl-4-cyclopropoxypyridine can be achieved using iodotrimethylsilane as a catalyst .

Industrial Production Methods

On an industrial scale, the production of 4-Cyclopropoxy-3-ethyl-2-iodopyridine may involve multi-step synthesis processes, including the preparation of intermediate compounds followed by iodination. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-ethyl-2-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydride (NaH) and potassium carbonate (K2CO3) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) and hydrogen peroxide (H2O2) can be employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions include various substituted pyridines, biaryl compounds, and oxidized derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-3-ethyl-2-iodopyridine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-ethyl-2-iodopyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The presence of the iodine atom and the cyclopropoxy group can influence the compound’s binding affinity and selectivity towards these targets. The compound may modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-Cyclopropoxy-3-ethyl-2-iodopyridine with structurally related iodopyridine derivatives and the parent pyridine molecule. Key differences in substituent positions, functional groups, and inferred properties are highlighted.

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Inferred Properties
4-Cyclopropoxy-3-ethyl-2-iodopyridine	2-I, 3-Ethyl, 4-Cyclopropoxy	C₁₀H₁₂INO	289.11	High lipophilicity (ethyl); steric hindrance (cyclopropoxy); iodine reactivity .
2-Amino-3-iodopyridine	2-NH₂, 3-I	C₅H₅IN₂	220.02	Polar (amino group enhances solubility); reactive iodine for coupling .
2-Amino-5-iodopyridine	2-NH₂, 5-I	C₅H₅IN₂	220.02	Similar polarity to 2-amino-3-iodopyridine; iodine position affects regioselectivity .
4-Amino-3-iodopyridine	4-NH₂, 3-I	C₅H₅IN₂	220.02	Meta-substitution may alter electronic effects; amino group aids solubility .
Pyridine (Parent Compound)	None	C₅H₅N	79.10	Baseline for comparison; highly polar, volatile, and reactive at nitrogen .

Key Observations:

Substituent Effects on Reactivity: The iodine atom in all iodopyridines enables participation in halogen-exchange or cross-coupling reactions. However, its position relative to other groups (e.g., amino or cyclopropoxy) influences reactivity. For example, steric hindrance from the cyclopropoxy group in the target compound may slow nucleophilic substitution at the iodine site compared to amino-substituted analogs . Amino groups (in 2-Amino-3-iodopyridine and analogs) increase polarity and solubility in aqueous or polar solvents, whereas the ethyl and cyclopropoxy groups in the target compound enhance hydrophobicity .

Ethyl groups contribute to lipophilicity, which may improve membrane permeability in biological systems compared to amino-substituted derivatives .

Custom-synthesized compounds (e.g., 2-Amino-3-iodopyridine) may necessitate specialized storage conditions .

Research Findings and Implications

Synthetic Utility :

• Iodopyridines are widely used in cross-coupling reactions to construct biaryl systems. The target compound’s iodine atom positions it as a candidate for such reactions, though steric effects from the cyclopropoxy group may require optimized catalytic conditions .

Limitations :

• The provided evidence lacks experimental data (e.g., melting points, solubility, spectroscopic profiles), necessitating further characterization for practical applications.